molecular formula C19H19NO3 B11415497 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(4-methoxyphenyl)acetamide

2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(4-methoxyphenyl)acetamide

Cat. No.: B11415497
M. Wt: 309.4 g/mol
InChI Key: VBVKOMNVOZLDJF-UHFFFAOYSA-N
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Description

    2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(4-methoxyphenyl)acetamide: , is a synthetic organic compound.

  • Its chemical structure consists of a benzofuran ring with two methyl groups (at positions 4 and 6), an acetamide group, and a methoxyphenyl substituent.
  • DMBFA exhibits interesting pharmacological properties, making it a subject of scientific research.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Chemistry: DMBFA serves as a versatile building block for designing new compounds due to its unique structure.

      Biology and Medicine:

  • Mechanism of Action

    • The exact mechanism of DMBFA’s effects remains an active area of research.
    • Potential molecular targets include enzymes, receptors, or cellular pathways.
    • Further studies are needed to elucidate its precise mode of action.
  • Comparison with Similar Compounds

    • DMBFA’s uniqueness lies in its benzofuran core, which is less common in medicinal chemistry.
    • Similar compounds include other acetamides, benzofuran derivatives, and amide-containing molecules.

    Remember that DMBFA’s potential applications and mechanisms are still being explored, and ongoing research may reveal additional insights

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    Properties

    Molecular Formula

    C19H19NO3

    Molecular Weight

    309.4 g/mol

    IUPAC Name

    2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(4-methoxyphenyl)acetamide

    InChI

    InChI=1S/C19H19NO3/c1-12-8-13(2)19-14(11-23-17(19)9-12)10-18(21)20-15-4-6-16(22-3)7-5-15/h4-9,11H,10H2,1-3H3,(H,20,21)

    InChI Key

    VBVKOMNVOZLDJF-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC(=C2C(=C1)OC=C2CC(=O)NC3=CC=C(C=C3)OC)C

    Origin of Product

    United States

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